Cas no 57967-00-7 (Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-)

Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]- structure
57967-00-7 structure
Product Name:Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-
CAS No:57967-00-7
MF:C8H10N4O3
MW:210.190001010895
CID:343625
PubChem ID:53976182
Update Time:2025-04-19

Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-cyano-2-(methoxyimino)-N-[(2-propenylamino)carbonyl]-
    • N-methoxy-2-oxo-2-(prop-2-enylcarbamoylamino)ethanimidoyl cyanide
    • DTXSID00708099
    • 57967-00-7
    • 2-Cyano-2-(methoxyimino)-N-[(prop-2-en-1-yl)carbamoyl]acetamide
    • Inchi: 1S/C8H10N4O3/c1-3-4-10-8(14)11-7(13)6(5-9)12-15-2/h3H,1,4H2,2H3,(H2,10,11,13,14)
    • InChI Key: JVBRNZGHXODTQR-UHFFFAOYSA-N
    • SMILES: O=C(NC(C(C#N)=NOC)=O)NCC=C

Computed Properties

  • Exact Mass: 210.0754
  • Monoisotopic Mass: 210.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.58
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